Cas no 1261685-47-5 (1-Chloro-2,3-difluoro-5-methylbenzene)

• Product Name: 1-Chloro-2,3-difluoro-5-methylbenzene
• CAS No: 1261685-47-5
• MF: C₇H₅ClF₂
• MW: 162.564408063889
• CID: 4969317
• PubChem ID: 117801762
• Update Time: 2025-05-23

1-Chloro-2,3-difluoro-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-2,3-DIFLUORO-5-METHYLBENZENE
• 3-Chloro-4,5-difluorotoluene
• E74484
• BS-44979
• DTXSID101274245
• SCHEMBL16373692
• CS-0188075
• 1261685-47-5
• Benzene, 1-chloro-2,3-difluoro-5-methyl-
• 1-Chloro-2,3-difluoro-5-methylbenzene

• Inchi： 1S/C7H5ClF2/c1-4-2-5(8)7(10)6(9)3-4/h2-3H,1H3
• InChI Key： WKPKEPXAOFMGCJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C)=C1)F)F

Computed Properties

• Exact Mass: 162.0047842g/mol
• Monoisotopic Mass: 162.0047842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Additional information on 1-Chloro-2,3-difluoro-5-methylbenzene

Introduction to 1-Chloro-2,3-difluoro-5-methylbenzene (CAS No. 1261685-47-5)

1-Chloro-2,3-difluoro-5-methylbenzene (CAS No. 1261685-47-5) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring structure substituted with a chlorine atom, two fluorine atoms, and a methyl group. The combination of these substituents imparts distinct physical and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-Chloro-2,3-difluoro-5-methylbenzene is C₈H₅ClF₂, and its molecular weight is approximately 184.57 g/mol. The compound is typically a colorless liquid at room temperature and exhibits low solubility in water but is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene. These solubility properties make it suitable for use in various chemical reactions and processes.

In the pharmaceutical industry, 1-Chloro-2,3-difluoro-5-methylbenzene has been explored as an intermediate in the synthesis of novel drugs and drug candidates. Recent research has focused on its potential as a building block for the development of new therapeutic agents targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a series of fluoroquinolone derivatives with enhanced antibacterial activity against multidrug-resistant bacteria. The presence of the chlorine and fluorine atoms in the aromatic ring structure contributes to the improved pharmacological properties of these derivatives.

Beyond pharmaceutical applications, 1-Chloro-2,3-difluoro-5-methylbenzene has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with specific functionalities. For example, researchers at the University of California, Berkeley, have utilized this compound as a precursor in the synthesis of novel conjugated polymers with tunable electronic and optical properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The synthetic versatility of 1-Chloro-2,3-difluoro-5-methylbenzene is another key factor contributing to its importance in chemical research. The compound can undergo a variety of chemical transformations, including nucleophilic substitution reactions, electrophilic aromatic substitution reactions, and coupling reactions. These reactions allow for the introduction of additional functional groups or modifications to the existing substituents, thereby expanding its utility as a synthetic intermediate.

In terms of safety and handling, it is important to note that while 1-Chloro-2,3-difluoro-5-methylbenzene is not classified as a hazardous material under current regulations, proper precautions should be taken when handling this compound to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

The environmental impact of 1-Chloro-2,3-difluoro-5-methylbenzene is another area of ongoing research. While there are currently no known significant environmental concerns associated with this compound, it is important to conduct thorough environmental assessments to ensure its safe use and disposal. Researchers are exploring methods to minimize any potential environmental impact through sustainable synthesis routes and waste management practices.

In conclusion, 1-Chloro-2,3-difluoro-5-methylbenzene (CAS No. 1261685-47-5) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an invaluable intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.